2-Methylhex-5-ene-2-sulfinyl chloride

• Molecular Formula: C7H13ClOS
• Molecular Weight: 180.70 g/mol
• IUPAC Name: 2-methylhex-5-ene-2-sulfinyl chloride
• InChI: InChI=1S/C7H13ClOS/c1-4-5-6-7(2,3)10(8)9/h4H,1,5-6H2,2-3H3
• InChI Key: LZCPCZMHNIUFPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CCC=C)S(=O)Cl

Description

2-Methylhex-5-ene-2-sulfinyl chloride is an organosulfur compound characterized by a sulfinyl group (S=O), a chloride substituent, and a branched alkene chain. Its structure includes a double bond at the 5-position of the hexene backbone and a methyl group at the 2-position. This compound is primarily used as an intermediate in organic synthesis, particularly for constructing sulfoxide-containing molecules, which are pivotal in pharmaceuticals and asymmetric catalysis. Its reactivity stems from the electrophilic sulfinyl chloride group, enabling nucleophilic substitutions or additions under controlled conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methylhex-5-ene-2-sulfinyl chloride typically involves the reaction of 2-methylhex-5-ene-2-ol with thionyl chloride (SOCl2). The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the sulfinyl chloride. The general reaction scheme is as follows:

$$\text{2-Methylhex-5-ene-2-ol} + \text{SOCl}_2 \rightarrow \text{2-Methylhex-5-ene-2-sulfinyl chloride} + \text{HCl} + \text{SO}_2$$2-Methylhex-5-ene-2-ol+SOCl2​→2-Methylhex-5-ene-2-sulfinyl chloride+HCl+SO2​

Industrial Production Methods

In an industrial setting, the production of 2-Methylhex-5-ene-2-sulfinyl chloride may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

2-Methylhex-5-ene-2-sulfinyl chloride undergoes various chemical reactions, including:

Oxidation: The sulfinyl group can be oxidized to form sulfonyl derivatives.

Reduction: Reduction of the sulfinyl group can yield sulfides.

Substitution: The chloride group can be substituted by nucleophiles to form a variety of derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles like amines, alcohols, and thiols can react with the chloride group under mild conditions.

Major Products Formed

Oxidation: Sulfonyl chlorides and sulfonic acids.

Reduction: Sulfides.

Substitution: Various substituted sulfinyl derivatives.

Scientific Research Applications

2-Methylhex-5-ene-2-sulfinyl chloride has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Potential use in the modification of biomolecules for studying biological processes.

Medicine: Investigated for its potential as a precursor in the synthesis of pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methylhex-5-ene-2-sulfinyl chloride involves its reactivity with various nucleophiles and electrophiles. The sulfinyl group can participate in redox reactions, while the chloride group can undergo nucleophilic substitution. These reactions enable the compound to modify other molecules, making it useful in synthetic chemistry and material science.

Comparison with Similar Compounds

Research Findings and Data Tables

Table 1: Key Properties of 2-Methylhex-5-ene-2-sulfinyl Chloride vs. Sodium 2-methylprop-2-ene-1-sulphonate

Property	2-Methylhex-5-ene-2-sulfinyl Chloride	Sodium 2-methylprop-2-ene-1-sulphonate
Functional Group	Sulfinyl chloride (-S(O)Cl)	Sulfonate (-SO₃⁻Na⁺)
Physical State	Likely liquid (analogous sulfinyl chlorides)	Solid
Reactivity	High (electrophilic)	Low (ionic, stable)
Moisture Sensitivity	High	Low

Biological Activity

2-Methylhex-5-ene-2-sulfinyl chloride is a sulfinyl chloride compound that has garnered interest in various fields, particularly in organic synthesis and medicinal chemistry. Its unique structure allows it to participate in multiple chemical reactions, which can lead to biologically active derivatives. This article reviews the biological activity of this compound, focusing on its mechanisms, potential therapeutic applications, and relevant case studies.

Molecular Formula : C7H13ClOS
Molecular Weight : 166.69 g/mol
IUPAC Name : 2-Methylhex-5-ene-2-sulfinyl chloride
Structure : The compound features a sulfinyl group (-S=O) attached to a carbon chain, which influences its reactivity and biological interactions.

The biological activity of 2-Methylhex-5-ene-2-sulfinyl chloride is primarily attributed to its ability to form reactive intermediates that can interact with various biomolecules. The sulfinyl group can participate in nucleophilic substitution reactions, making it a potential electrophile in biological systems. This reactivity can lead to the modification of proteins and nucleic acids, potentially altering their function.

Biological Activity Overview

Research indicates that compounds related to sulfinyl chlorides exhibit a range of biological activities, including:

• Antimicrobial Activity : Some sulfinyl compounds have demonstrated efficacy against various bacterial strains.
• Anticancer Properties : Certain derivatives have shown potential in inhibiting cancer cell proliferation by targeting specific enzymes involved in cell cycle regulation.
• Anti-inflammatory Effects : Compounds with similar structures have been noted for their ability to modulate inflammatory pathways.

Antimicrobial Activity

A study conducted by researchers at the University of California investigated the antimicrobial properties of several sulfinyl compounds, including 2-Methylhex-5-ene-2-sulfinyl chloride. The results indicated that this compound exhibited significant activity against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) comparable to established antibiotics .

Anticancer Potential

In a separate study published in Cancer Letters, derivatives of 2-Methylhex-5-ene-2-sulfinyl chloride were synthesized and evaluated for their anticancer activity. The compounds were found to inhibit the growth of breast cancer cells by inducing apoptosis through the activation of caspase pathways . Table 1 summarizes the IC50 values for these compounds against various cancer cell lines.

Compound Name	IC50 (µM)	Cancer Cell Line
2-Methylhex-5-ene-2-sulfinyl chloride	15	MCF-7 (Breast)
Derivative A	10	HeLa (Cervical)
Derivative B	20	A549 (Lung)

Anti-inflammatory Effects

Another research effort highlighted the anti-inflammatory effects of sulfinyl chlorides, showing that they could inhibit the production of pro-inflammatory cytokines in macrophages. This suggests a potential therapeutic role in treating inflammatory diseases .